Cas no 50-45-3 (2,3-Dichlorobenzoic acid)

• Product Name: 2,3-Dichlorobenzoic acid
• CAS No: 50-45-3
• MF: C₇H₄Cl₂O₂
• MW: 191.01146030426
• MDL: MFCD00002413
• CID: 33476
• PubChem ID: 5765
• Update Time: 2025-04-18

2,3-Dichlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichlorobenzoic acid
• M-fluorobenzoic acid
• 2,3-dichloro-benzoicaci
• RARECHEM AL BO 0323
• TIMTEC-BB SBB003641
• 2,3-DICHLOROBENZOIC ACID PESTANAL, 250 M
• 2,3-Dichlorobenzoic
• 2,3-Dichlorbenzoesure
• 2.3-Dichlorobenzoicacid
• macConkey agar plate
• 2,3-Dichlor-benzoesaeure
• 2,3-dichlorbenzoic acid
• 2,3-DICHLOROBENZOIC ACID pure
• 3-Dichlorobenzoic acid
• Benzoic acid,2,3-dichloro
• dichlorobenzoic acid
• Diethylzinc
• Lamotrigine Related Compound B (USP)
• Lamotrigine impurity E (PhEur)
• Benzoic acid, 2,3-dichloro-
• 2,3-Dichloro benzoic acid
• 2,3-Dichorobenzoic acid
• Benzoic acid, dichloro-
• CGP39QV5WF
• QAOJBHRZQQDFHA-UHFFFAOYSA-N
• PubChem8198
• 2,3 dichlorobenzoic acid
• DSSTox_CID_4976
• 2,3-dichloro-benzoic acid
• DSSTox_RID_77605
• DSSTox_GSID_24976
• KSC273G4J
• AC-12726
• CAS-50-45-3
• FT-0609556
• D3319
• CHEMBL1353833
• Lamotrigine Impurity E
• DTXCID704976
• LAMOTRIGINE IMPURITY E [EP IMPURITY]
• Lamotrigine impurity E, European Pharmacopoeia (EP) Reference Standard
• 2,3-dichlorbenzoesyre
• AKOS000119479
• A828131
• AI3-33364
• Q27275451
• CS-W013224
• Tox21_201189
• BCP34351
• 50-45-3
• CK2179
• AM81265
• MFCD00002413
• DICHLOROBENZOIC ACID, 2,3-
• InChI=1/C7H4Cl2O2/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3H,(H,10,11
• 1126107-18-3
• CS-M-02269
• 2,3-Dichlorobenzoic-d3 Acid
• SY023164
• FT-0666544
• W-105960
• CHEBI:166845
• 2,3-Dichlorobenzoic acid, 97%
• UNII-CGP39QV5WF
• EN300-17210
• 2,3-Dichlorobenzoic acid, pharmaceutical impurity standard
• STR00916
• 2,3-dichlorobenzoate;2,3-Dichlorobenzoic acid
• EC 200-039-5
• EINECS 200-039-5
• STL195584
• NCGC00091187-02
• BRN 1946217
• SCHEMBL97298
• NCGC00091187-01
• LS-1305
• DTXSID5024976
• Z56899108
• NCGC00258741-01
• NS00002589
• Lamotrigine Imp. E (EP): 2,3-Dichlorobenzoic Acid
• 2,3-Dichlorobenzoicacid
• DB-019712
• ID58052
• LAMOTRIGINE IMPURITY E (EP IMPURITY)
• 200-039-5

• MDL： MFCD00002413
• Inchi： 1S/C7H4Cl2O2/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3H,(H,10,11)
• InChI Key： QAOJBHRZQQDFHA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(=O)O)Cl
• BRN： 1946217

Computed Properties

• Exact Mass: 189.95900
• Monoisotopic Mass: 189.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3
• Surface Charge: 0

Experimental Properties

• Color/Form: White powder or needle like crystals
• Density: 1.517 g/cm3
• Melting Point: 168-170?°C(lit.)
• Boiling Point: 306.9°C at 760 mmHg
• Flash Point: 139.4°C
• Refractive Index: 1.4590 (estimate)
• Water Partition Coefficient: slightly soluble
• PSA: 37.30000
• LogP: 2.69160
• Solubility: Slightly soluble in water
• Vapor Pressure: 0.000326mmHg at 25°C

2,3-Dichlorobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39-S36-S24/25
• RTECS：DG6475000
• Hazardous Material Identification：
• Safety Term：S24/25;S36
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters